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Introduction

Lactose octaacetate is a fully acetylated derivative of lactose, a disaccharide composed of
galactose and glucose units. As a key intermediate in synthetic carbohydrate chemistry, a
thorough understanding of its structural and spectroscopic properties is essential for
researchers, scientists, and drug development professionals. This technical guide provides an
in-depth overview of the nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic
data of lactose octaacetate, complete with detailed experimental protocols and a visual
representation of the analytical workflow.

Spectroscopic Data

The following tables summarize the key *H NMR, 3C NMR, and IR spectroscopic data for
lactose octaacetate, facilitating easy reference and comparison.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of lactose octaacetate in CDClIs reveals characteristic signals for the
acetyl groups and the protons of the sugar backbone. The chemical shifts (d) are reported in
parts per million (ppm) relative to a standard reference.
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Table 1: *H NMR Spectroscopic Data for Lactose Octaacetate in CDCls

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
6.25 S 1H H-1 (anomeric)
5.69 —5.09 m 7H Ring Protons
496 — 4.47 m 2H Ring Protons
412 -4.09 m 2H Ring Protons
3.99 -3.77 m 2H Ring Protons
2.22-1.96 m 24H -OC(O)CHs

Source: The Royal Society of Chemistry[1]

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum provides detailed information about the carbon framework of lactose
octaacetate. The chemical shifts (d) are reported in ppm.

Table 2: 13C NMR Spectroscopic Data for Lactose Octaacetate in CDCls

Chemical Shift (6, ppm) Assighment

170.33, 170.29, 170.11, 170.3, 169.59, 169.53,

C=0 (acetyl carbonyls
168.99, 168.82 (acety yls)

100.95 C-1' (anomeric)

91.53 C-1 (anomeric)

75.67, 73.50, 72.63, 70.96, 70.75, 70.52, 69.01,

Ring Carbons
66.60

61.74, 60.84 -CH:z- (exocyclic)

20.94, 20.85, 20.82, 20.75, 20.67, 20.63, 20.60,

-OC(O)CHs
20.49
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Source: The Royal Society of Chemistry[1]

Infrared (IR) Spectroscopy

The IR spectrum of lactose octaacetate highlights the characteristic vibrational frequencies of
its functional groups. The absorption bands are reported in reciprocal centimeters (cm=1).

Table 3: IR Spectroscopic Data for Lactose Octaacetate

Functional Group

Wavenumber (cm~2) Intensity .
Assignment
~1750 Strong C=0 stretch (ester)
~1230 Strong C-O stretch (ester)
~1050 Strong C-O stretch (pyranose ring)

Note: Specific peak positions can vary slightly depending on the sample preparation method.

Experimental Protocols

Detailed methodologies for obtaining the NMR and IR spectra of lactose octaacetate are
provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution *H and *3C NMR spectra of lactose octaacetate.

Materials and Equipment:

Lactose octaacetate sample

Deuterated chloroform (CDCls)

NMR tubes (5 mm)

NMR spectrometer (e.g., Bruker Avance Il 500 MHz or equivalent)[2]
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e Volumetric flask and pipette

e \ortex mixer

Procedure:

e Sample Preparation:

[e]

Accurately weigh approximately 20 mg of lactose octaacetate.[2]

o

Dissolve the sample in approximately 0.6 mL of CDCls in a clean, dry vial.[2]

[¢]

Use a vortex mixer to ensure the sample is completely dissolved.

[e]

Transfer the solution to a 5 mm NMR tube using a pipette.
e Instrument Setup and Data Acquisition:
o Insert the NMR tube into the spectrometer's probe.
o Tune and shim the spectrometer to optimize the magnetic field homogeneity.

o Acquire the *H NMR spectrum. Typical parameters include a sufficient number of scans to
achieve a good signal-to-noise ratio.

o Acquire the 33C NMR spectrum. This will require a larger number of scans due to the lower
natural abundance of 13C.

o Reference the spectra to the residual solvent peak of CDCls (6 = 7.26 ppm for *H and 6 =
77.16 ppm for 13C).

» Data Processing:
o Apply Fourier transformation to the acquired free induction decays (FIDs).
o Phase the spectra and perform baseline correction.

o Integrate the peaks in the *H spectrum and assign the chemical shifts for both *H and 13C
spectra.
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Infrared (IR) Spectroscopy

Objective: To obtain an IR spectrum of solid lactose octaacetate.
Method: Thin Solid Film[3]

Materials and Equipment:

Lactose octaacetate sample

A volatile solvent (e.g., methylene chloride or acetone)[3]

Salt plates (e.g., NaCl or KBr)

FTIR spectrometer

Pipette

Desiccator for storing salt plates
Procedure:
e Sample Preparation:

o Dissolve a small amount (a few milligrams) of lactose octaacetate in a few drops of a
volatile solvent like methylene chloride.[3]

o Using a pipette, apply a drop of the solution to the surface of a clean, dry salt plate.[3]

o Allow the solvent to evaporate completely, leaving a thin solid film of the sample on the
plate.[3] If the resulting peaks are too weak, another drop of the solution can be added
and the solvent evaporated.[3]

o Data Acquisition:
o Place the salt plate in the sample holder of the FTIR spectrometer.[3]

o Acquire a background spectrum of the empty spectrometer.
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o Acquire the IR spectrum of the sample. Typically, spectra are recorded over a range of
4000-400 cm~1.[2]

o Data Processing and Cleaning:

o The resulting spectrum should show absorbance peaks corresponding to the vibrational
modes of lactose octaacetate.

o After analysis, clean the salt plates with a suitable solvent (e.g., acetone) and return them
to the desiccator.[3]

Workflow Visualization

The following diagram illustrates the logical workflow for the spectroscopic analysis of lactose
octaacetate.
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Caption: Workflow for Spectroscopic Analysis of Lactose Octaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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